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Compound of Interest

Compound Name: 2,2'-Dibromobiphenyl

Cat. No.: B083442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2'-Dibromobiphenyl (CAS Number:

13029-09-9), a key chemical intermediate. The document details its physicochemical

properties, synthesis protocols, and significant applications, presenting quantitative data in

accessible tables and illustrating experimental workflows with clear diagrams.

Core Properties and Specifications
2,2'-Dibromobiphenyl is a brominated derivative of biphenyl, appearing as a white crystalline

powder or solid.[1][2][3] Its chemical structure, featuring bromine atoms at the 2 and 2'

positions of the biphenyl framework, imparts unique reactivity, making it a valuable precursor in

various organic syntheses.[2]

Physicochemical Data
A summary of the key physicochemical properties of 2,2'-Dibromobiphenyl is presented below

for easy reference.
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Property Value Citations

CAS Number 13029-09-9 [1][4][5]

Molecular Formula C₁₂H₈Br₂ [1][3][4]

Molecular Weight 312.00 g/mol [4][6][7]

Appearance
White to light yellow crystalline

powder/solid
[1][3][8]

Melting Point 78-83 °C [1][2][9]

Boiling Point 332.9 °C [1][2]

Density 1.667 g/cm³ [1]

Flash Point 180 °C [1]

Refractive Index 1.625 [1]

Solubility and Purity
Parameter Details Citations

Solubility

Insoluble in water. Soluble in

solvents like acetone,

benzene, and ethyl acetate.

[2][3]

Purity/Assay

Typically exceeds 96.0% to

98.0%, with high-purity

batches reaching up to

99.86%.

[1][5][8]

Synthesis and Experimental Protocols
The synthesis of 2,2'-Dibromobiphenyl is commonly achieved through a palladium-catalyzed

cross-coupling reaction. A detailed experimental protocol is outlined below.

Palladium-Catalyzed Synthesis of 2,2'-Dibromobiphenyl
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This method utilizes 2-bromoiodobenzene as the starting material, with a palladium catalyst

and indium in dimethylformamide (DMF).[2][3]

Materials and Reagents:

2-bromoiodobenzene

Palladium(IV) tetrakis(triphenylphosphine) (Pd(PPh₃)₄)

Indium

Dimethylformamide (DMF)

Ethyl acetate

n-hexane

Saturated sodium bicarbonate solution

Magnesium sulfate (MgSO₄)

Brine

Experimental Procedure:

Reaction Setup: To a solution of 2-bromoiodobenzene (0.4 mmol) in DMF (2 ml), add

Pd(PPh₃)₄ (18.5 mg, 0.016 mmol, 4 mol%) and indium (45.9 mg, 0.4 mmol, 1 equivalent).[3]

Reaction Conditions: The resulting mixture is heated at 100°C.[3]

Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC),

using a mixture of ethyl acetate and n-hexane (in a ratio of 1:4 or 1:10 depending on

substrate polarity) as the developing solvent.[3]

Quenching: After the reaction is complete (typically after 34 hours), the reaction is quenched

by adding a saturated sodium bicarbonate solution (4 ml).[3]
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Extraction: The reaction solution is extracted with ethyl acetate (10 ml). The organic layer is

washed twice with water (4 ml each) and once with brine (4 ml).[3]

Drying and Concentration: The organic phase is dried over anhydrous MgSO₄, filtered, and

concentrated under reduced pressure.[3]

Purification: The crude product is purified by silica gel chromatography using n-hexane or a

solution of ethyl acetate and n-hexane to yield the final product, 2,2'-Dibromobiphenyl.[3]

Reaction Stage

Workup & Purification
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Figure 1: Synthesis workflow for 2,2'-Dibromobiphenyl.

Applications in Research and Development
2,2'-Dibromobiphenyl serves as a versatile intermediate in the synthesis of more complex

molecules. A notable application is in the production of 5,5-dimethyl-5H-dibenzosilole.[2][3] This

synthesis involves the reaction of 2,2'-Dibromobiphenyl with n-butyllithium (n-BuLi) at low

temperatures (-78 to 20°C) in a solvent mixture of diethyl ether and hexane.[2][3] This

highlights its utility in creating functionalized materials with potential applications in materials

science and electronics.[2]
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Figure 2: Synthesis of a dibenzosilole derivative.

Safety and Handling
2,2'-Dibromobiphenyl is classified as a hazardous substance. It is harmful if swallowed,

comes into contact with the skin, or is inhaled.[8] It is also recognized as an irritant and may

cause long-lasting harmful effects to aquatic life.[7][8] Appropriate personal protective

equipment, including gloves, eye shields, and a dust mask (type N95 or equivalent), should be

used when handling this compound.[9] It should be used in a well-ventilated area or outdoors.

[8] In case of exposure, immediate medical attention is advised.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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